X-GlcA

• Molecular Formula: C14H13BrClNNaO7
• Molecular Weight: 445.60 g/mol
• InChI: InChI=1S/C14H13BrClNO7.Na/c15-4-1-2-5-7(8(4)16)6(3-17-5)23-14-11(20)9(18)10(19)12(24-14)13(21)22;/h1-3,9-12,14,17-20H,(H,21,22)
• InChIKey: LGUWKXOPXWJLQX-UHFFFAOYSA-N

X-GlcA Procurement Guide for β-Glucuronidase Detection

X-GlcA (5-bromo-4-chloro-3-indolyl-β-D-glucuronide), also referred to as BCIG or X-Gluc, is a chromogenic substrate for β-glucuronidase (GUS). Upon enzymatic cleavage, X-GlcA releases a 5-bromo-4-chloro-3-indoxyl intermediate that rapidly oxidizes and dimerizes to form an intensely colored, water-insoluble dichloro-dibromo-indigo (ClBr-indigo) blue precipitate . This localized colorimetric signal enables direct visual detection of GUS activity in bacterial colonies, tissue sections, and whole-mount specimens without the need for specialized instrumentation. X-GlcA is widely used in food and water microbiology for the enumeration of Escherichia coli, in plant molecular biology for GUS reporter gene histochemical staining, and in recombinant DNA technology for selection of GUS-expressing bacterial clones .

✓ Chromogenic GUS substrate for direct visual detection

✓ Water-insoluble blue precipitate for localized signal

✓ No UV illumination required; works on standard agar plates

✓ Compatible with tissue sections and whole-mount specimens

Why X-GlcA Cannot Be Substituted

β-Glucuronidase substrates are not functionally interchangeable. The fluorogenic substrate 4-methylumbelliferyl-β-D-glucuronide (MUG) requires ultraviolet illumination and produces a diffusible fluorescent product, precluding spatial localization of enzyme activity in solid media or tissue sections [1]. The chromogenic substrate p-nitrophenyl-β-D-glucuronide (PNPG) yields a soluble yellow product suitable only for spectrophotometric solution assays. In contrast, X-GlcA produces a highly localized, water-insoluble blue precipitate that enables colony-level enumeration on agar plates and subcellular histochemical staining without signal diffusion [1]. Furthermore, different salt forms of X-GlcA exhibit distinct solubility profiles that directly impact formulation compatibility in aqueous versus organic solvent-based assay systems, making salt-form selection a critical procurement decision.

MUG (fluorogenic)

Requires UV illumination; diffusible fluorescent product prevents spatial localization in solid media or tissue sections.

PNPG (chromogenic)

Yields soluble yellow product suitable only for spectrophotometric solution assays; cannot localize enzyme activity.

Salt form mismatch

Sodium salt is water-soluble; cyclohexylammonium salt requires organic solvent. Solubility profile directly impacts formulation compatibility.

• [1] Frampton, E. W., Restaino, L., & Blaszko, N. (1988). Evaluation of the β-Glucuronidase Substrate 5-Bromo-4-Chloro-3-Indolyl-β-D-Glucuronide (X-GLUC) in a 24-Hour Direct Plating Method for Escherichia coli. Journal of Food Protection, 51(5), 402–404. doi:10.4315/0362-028X-51.5.402 View Source

X-GlcA vs. Analogs: Performance Evidence

UV-Free E. coli Enumeration vs. MUG

A 24-hour direct plating method on Peptone-Tergitol agar demonstrated that X-GlcA (X-GLUC) at 50 µg/mL produced equivalent E. coli enumeration values to the fluorogenic substrate MUG for two strains recovered from artificially inoculated raw minced chicken [1]. Crucially, X-GlcA achieved this parity without requiring ultraviolet light illumination for signal readout, and the blue precipitate remained localized within positive colonies, eliminating the signal diffusion problem inherent to the MUG fluorescent product [1].

E. coli Enumeration vs. MUG

Head-to-head

Equivalent enumeration at 50 µg/mL X-GlcA; localized blue precipitate, no UV needed vs. MUG requires UV and produces diffusible signal.

Supports UV-free plate-based enumeration

Validated in artificially inoculated chicken meat

Evidence Dimension	E. coli enumeration efficacy (plating efficiency and recovery percentage)
Target Compound Data	X-GLUC (X-GlcA) at 50 µg/mL: enumeration values equivalent to MUG
Comparator Or Baseline	MUG (4-methylumbelliferyl-β-D-glucuronide): equivalent enumeration, but requires UV light
Quantified Difference	Equivalent performance at 50 µg/mL X-GLUC concentration; operational advantage of no UV requirement and localized signal
Conditions	24-h direct plating on Peptone-Tergitol agar; two E. coli strains from artificially inoculated raw minced chicken

Why This Matters

For food safety and water quality laboratories, X-GlcA enables reliable E. coli enumeration on standard agar plates without specialized UV equipment, reducing capital costs and simplifying colony-picking workflows while delivering comparable quantitative accuracy.

• [1] Frampton, E. W., Restaino, L., & Blaszko, N. (1988). Evaluation of the β-Glucuronidase Substrate 5-Bromo-4-Chloro-3-Indolyl-β-D-Glucuronide (X-GLUC) in a 24-Hour Direct Plating Method for Escherichia coli. Journal of Food Protection, 51(5), 402–404. doi:10.4315/0362-028X-51.5.402 View Source

Improved Readability and Diagnostic Accuracy

A systematic evaluation of three direct plating methods incorporating MUG, PNPG, or BCIG (X-GlcA) into Peptone-Tergitol agar base concluded that BCIG agar was the easiest to read and produced the lowest number of false-positive and false-negative results among the three substrates tested [1]. While exact false-positive/false-negative counts are not publicly available from the abstracted data, the study provides class-level evidence that the insoluble, localized blue precipitate of X-GlcA offers superior interpretive accuracy relative to the diffusible fluorescent (MUG) and soluble yellow (PNPG) products.

Readability & Accuracy

Data to verify

BCIG agar reported easiest to read; lowest false-positive and false-negative interpretations among MUG, PNPG, and BCIG substrates.

May improve interpretive accuracy

Qualitative advantage; exact rates not reported

Evidence Dimension	Ease of reading and false-positive/false-negative rate in agar plate enumeration
Target Compound Data	BCIG (X-GlcA) agar: easiest to read, least false positives and false negatives
Comparator Or Baseline	MUG agar (fluorescent colonies) and PNPG agar (yellow colonies)
Quantified Difference	Qualitative superiority in readability and diagnostic accuracy; precise numerical rates not reported
Conditions	Direct plating of E. coli from food samples on Peptone-Tergitol agar base incorporating each substrate

Why This Matters

For routine microbiological quality control, the reduced rate of misinterpretation directly translates into fewer confirmatory tests, faster result turnaround, and lower operational costs compared to MUG- or PNPG-based detection workflows.

• [1] Ogden, I. D., & Watt, A. J. (1991). An evaluation of fluorogenic and chromogenic assays for the direct enumeration of Escherichia coli. Letters in Applied Microbiology, 13(4), 212–215. doi:10.1111/j.1472-765X.1991.tb00610.x View Source

Salt Form Solubility: Sodium vs. Cyclohexylammonium

Two salt forms of X-GlcA are commercially available with distinct solubility profiles that dictate their suitability for different assay formats. The sodium salt (CAS 129541-41-9) is freely soluble in water at 10 mg/mL, enabling direct aqueous preparation of staining solutions without organic co-solvents [1]. In contrast, the cyclohexylammonium salt (CAS 114162-64-0) requires dissolution in DMSO or DMF, with a verified solution clarity of 2% (w/v) in DMF and a maximum water content specification of ≤3.5% [2]. The cyclohexylammonium salt is specifically preferred for applications requiring organic solvent-based stock solutions or where trace water sensitivity is a concern.

Salt Form Solubility

Head-to-head

Sodium salt: ≥10 mg/mL in water. Cyclohexylammonium salt: 2% (w/v) clear in DMF, water ≤3.5%.

Select salt form per solvent system

CHA salt preferred for organic solvent protocols

Evidence Dimension	Aqueous solubility and solvent compatibility
Target Compound Data	Sodium salt: water-soluble at 10 mg/mL; Cyclohexylammonium salt: soluble in DMSO and DMF, 2% (w/v) clear solution in DMF
Comparator Or Baseline	Sodium salt (CAS 129541-41-9) vs. cyclohexylammonium salt (CAS 114162-64-0)
Quantified Difference	Sodium salt: ≥10 mg/mL in water; Cyclohexylammonium salt: ≤3.5% water content, requires organic solvent for stock preparation
Conditions	Solubility specifications at room temperature from vendor Certificates of Analysis; purity ≥99% (HPLC) for cyclohexylammonium salt

Why This Matters

Selecting the appropriate salt form based on the intended assay solvent system avoids precipitation artifacts, ensures reproducible substrate delivery, and minimizes batch-to-batch variability in histochemical staining intensity—a critical factor for quantitative image analysis.

• [1] Thermo Fisher Scientific. (n.d.). 5-Bromo-4-chloro-3-indolyl beta-D-glucuronide sodium salt, 98% (Product Specifications). Retrieved from fishersci.fi View Source
• [2] VWR International. (2024). X-GlcA ((5-bromo-4-chloro-3-indolyl-ß-D-glucuronide) cyclohexylammonium salt) ≥98.0% (by HPLC) for biochemical research. Retrieved from us-legacy.vwr.com View Source

E. coli O157:H7 Detection Accuracy in Beef

In a study evaluating MacConkey Sorbitol Agar supplemented with BCIG (MSA-BCIG) versus BCM O157:H7 (+) medium for the isolation of E. coli O157:H7 from beef, MSA-BCIG demonstrated a sensitivity of 70.0% and specificity of 46.4% for naturally contaminated samples under identical pre-plating enrichment conditions [1]. While BCM O157:H7 (+) medium exhibited higher sensitivity (90.0%) and specificity (78.5%), these numerically defined performance metrics for BCIG-based detection provide a benchmark for evaluating alternative BCIG-containing media formulations and for understanding the intrinsic detection limits of the X-GlcA chromogenic reaction in complex food matrices.

O157:H7 Detection Accuracy

Context-dependent

MSA-BCIG sensitivity 70.0%, specificity 46.4% vs. BCM O157:H7 (+) 90.0%/78.5%.

Benchmark for BCIG-based media performance

Naturally contaminated beef; immunomagnetic enrichment

Evidence Dimension	Sensitivity and specificity for E. coli O157:H7 detection in beef
Target Compound Data	MSA-BCIG: sensitivity 70.0%, specificity 46.4%
Comparator Or Baseline	BCM O157:H7 (+) medium: sensitivity 90.0%, specificity 78.5%
Quantified Difference	MSA-BCIG sensitivity 20 percentage points lower; specificity 32.1 percentage points lower than comparator medium
Conditions	Naturally contaminated beef samples; enrichment with anti-E. coli O157 Dynabeads prior to plating

Why This Matters

These defined performance parameters allow food testing laboratories to make informed decisions about BCIG-based media suitability relative to regulatory sensitivity requirements, particularly when evaluating X-GlcA as a detection substrate in pathogen screening protocols.

• [1] Sartory, D. P., & Howard, L. (1997). A chromogenic plating medium for isolating Escherichia coli O157:H7 from beef. Letters in Applied Microbiology, 25(4), 269–272. Retrieved from NACTEM FACTA database, PMID: 1043 28 View Source

Low Background in Plant GUS Reporter Assays

For plant transformation studies, X-GlcA is ideally suited because plants exhibit very low intrinsic β-glucuronidase activity, resulting in minimal background staining compared to the β-galactosidase substrate X-Gal, which may encounter higher endogenous enzyme levels in certain plant tissues . The X-GlcA-based β-Glucuronidase Reporter Gene Staining Kit specifically exploits this low background property to enable unambiguous histochemical localization of E. coli GUS expression in transformed plant cells and tissues .

Plant GUS Background

Class-level inference

Reported very low endogenous β-glucuronidase activity in plants; lower background than X-Gal.

Supports unambiguous GUS localization

No quantitative ratio; class-level evidence

Evidence Dimension	Endogenous enzyme background in plant tissues
Target Compound Data	X-GlcA: very low endogenous β-glucuronidase background in plants
Comparator Or Baseline	X-Gal (5-bromo-4-chloro-3-indolyl-β-D-galactopyranoside): potentially higher endogenous β-galactosidase background
Quantified Difference	No quantitative endogenous activity ratio reported; class-level advantage based on documented low intrinsic GUS activity in plant species used for transformation
Conditions	Histochemical staining of plant tissues expressing E. coli GUS reporter gene

Why This Matters

For plant molecular biologists generating transgenic lines, the inherently low background of X-GlcA staining reduces the risk of false-positive signal misattribution, accelerating the screening of genuine transformation events and improving confidence in spatial expression pattern data.

X-GlcA Optimal Application Scenarios

E. coli Enumeration on Agar Plates

X-GlcA incorporated into Peptone-Tergitol agar or MacConkey Sorbitol agar at 50 µg/mL enables direct colony-level detection and enumeration of E. coli in 24 hours without UV illumination, as validated by equivalent performance to MUG in chicken meat matrices [1]. The localized blue precipitate permits easy colony counting and picking, with superior readability and fewer false-positive/negative interpretations compared to MUG- or PNPG-based media [2]. This application is recommended for food safety testing laboratories and water quality monitoring facilities where simplicity, equipment cost reduction, and interpretative accuracy are prioritized.

GUS Reporter Localization in Plant Tissues

For plant molecular biology laboratories, the X-GlcA cyclohexylammonium salt dissolved in DMSO or DMF (2% w/v working stock) provides the low endogenous background necessary for unambiguous GUS staining in Arabidopsis, tobacco, rice, and other transformation host species [1]. The water-insoluble indigo precipitate remains restricted to the site of enzymatic activity, enabling cellular-resolution spatial expression mapping in whole-mount tissues and histological sections. The cyclohexylammonium salt form is preferred for plant histochemistry due to its compatibility with organic solvent-based fixation and staining protocols [2].

GUS-Positive Clone Selection in Cloning

X-GlcA enables blue-white selection of bacterial colonies harboring recombinant plasmids with functional GUS gene inserts. The sodium salt form, with its direct water solubility at 10 mg/mL, simplifies incorporation into LB agar plates without organic co-solvents, maintaining sterility and consistency in routine molecular biology workflows [1]. This application is suitable for laboratories performing high-throughput cloning and plasmid library construction where rapid visual identification of positive clones is essential.

E. coli O157:H7 Screening in Food Matrices

MSA-BCIG agar, utilizing X-GlcA as the chromogenic indicator, provides defined sensitivity (70.0%) and specificity (46.4%) benchmarks for E. coli O157:H7 detection in beef [1]. While dedicated chromogenic media may offer higher performance, X-GlcA-supplemented MacConkey Sorbitol Agar remains a cost-effective, widely accessible option for preliminary screening in food testing laboratories, particularly when combined with immunomagnetic separation enrichment steps to improve detection sensitivity.

Application

Selection Property

Validation Focus

E. coli plate enumeration

Water-insoluble blue precipitate

Enumeration accuracy benchmarking

Plant GUS histochemical staining

Low endogenous background

Spatial expression pattern validation

Recombinant clone selection

Aqueous-compatible formulation (sodium salt)

Transformation efficiency verification

E. coli O157:H7 screening

Cost-effective chromogenic indicator

Sensitivity/specificity benchmarking

• [1] Frampton, E. W., Restaino, L., & Blaszko, N. (1988). Evaluation of the β-Glucuronidase Substrate 5-Bromo-4-Chloro-3-Indolyl-β-D-Glucuronide (X-GLUC) in a 24-Hour Direct Plating Method for Escherichia coli. Journal of Food Protection, 51(5), 402–404. doi:10.4315/0362-028X-51.5.402 View Source
• [2] Ogden, I. D., & Watt, A. J. (1991). An evaluation of fluorogenic and chromogenic assays for the direct enumeration of Escherichia coli. Letters in Applied Microbiology, 13(4), 212–215. doi:10.1111/j.1472-765X.1991.tb00610.x View Source